Cas no 647856-10-8 (4-Bromo-2-(trifluoromethoxy)thioanisole)

• Product Name: 4-Bromo-2-(trifluoromethoxy)thioanisole
• CAS No: 647856-10-8
• MF: C₈H₆BrF₃OS
• MW: 287.09685087204
• MDL: MFCD15527444
• CID: 416015
• PubChem ID: 18711473
• Update Time: 2025-04-19

4-Bromo-2-(trifluoromethoxy)thioanisole Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-bromo-1-(methylthio)-2-(trifluoromethoxy)-
• 4-bromo-1-methylsulfanyl-2-(trifluoromethoxy)benzene
• 4-BroMo-2-(trifluoroMethoxy)thioanisole
• AKOS024438782
• 4-bromo-1-methylsulfanyl-2-trifluoromethoxy-benzene
• 4-Bromo-1-(methylsulfanyl)-2-(trifluoromethoxy)benzene
• 647856-10-8
• XAB85610
• (4-BROMO-2-(TRIFLUOROMETHOXY)PHENYL)(METHYL)SULFANE
• AS-38951
• DTXSID30595772
• CS-0083355
• 4-bromo-1-(methylthio)-2-(trifluoromethoxy)benzene
• SCHEMBL2653805
• 4-bromo-1-methylthio-2-trifluoromethoxybenzene
• MFCD15527444
• 4-Bromo-2-(trifluoromethoxy)thioanisole

• MDL： MFCD15527444
• Inchi： 1S/C8H6BrF3OS/c1-14-7-3-2-5(9)4-6(7)13-8(10,11)12/h2-4H,1H3
• InChI Key： ZUPJPCAGWVXHQV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC(F)(F)F)SC

Computed Properties

• Exact Mass: 285.92700
• Monoisotopic Mass: 285.92748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• PSA: 34.53000
• LogP: 4.06960